1-(3,5-dimethoxyphenyl)-2,3,4,9-tetrahydro-1H-beta-carboline

• IUPAC Name: 1-(3,5-dimethoxyphenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole
• InChI: InChI=1S/C19H20N2O2/c1-22-13-9-12(10-14(11-13)23-2)18-19-16(7-8-20-18)15-5-3-4-6-17(15)21-19/h3-6,9-11,18,20-21H,7-8H2,1-2H3
• InChI Key: DCNKZXPWASLNNH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C2C3=C(CCN2)C4=CC=CC=C4N3)OC
• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4 g/mol

Description

The compound “1-(3,5-dimethoxyphenyl)-2,3,4,9-tetrahydro-1H-beta-carboline” is a complex organic molecule. It likely contains a beta-carboline backbone, which is a common structure in many alkaloids and pharmaceuticals. The 3,5-dimethoxyphenyl group suggests the presence of a phenyl ring with two methoxy (OCH3) groups attached at the 3rd and 5th positions.

Safety and Hazards

The safety data sheet for a related compound, “(3,4-Dimethoxyphenyl)acetonitrile”, indicates that it is harmful if swallowed, causes skin irritation, and may cause respiratory irritation. It’s important to handle all chemicals with appropriate safety measures.

Synthesis routes and methods

Procedure details

Pale yellow solid; C19H20N2O2; IR (KBr) v max 3420, 2910, 1605, 1465, 1350, 1305, 1155, 1065, 845, 785 cm−1; 1H-NMR (CDCl3) δ 5.03 (1H, s, H-1), 3.11(1H, m, H-3a), 3.35 (1H, m, H-3b), 2.91 (2H, m, H-4), 7.15 (3H, overlap, H-5,6,7), 7.56 (1H, d, J=7 Hz, H-8), 8.13 (1H, s, H-9), 6.47 (2H, d, J=2.1 Hz, H-2′,6′), 6.44 (1H, d, J=2.1 Hz, H-4′), 3.71 (6H, s, OMe); 13C-NMR (CDCl3) δ 58.3 (d, C-1), 43.0 (t, C-3), 22.3 (t, C-4), 109.8 (s, C-4a), 127.3 (s, C-4b), 121.6 (d, C-5), 119.2 (d, C-6), 118.1 (d, C-7), 110.8 (d, C-8), 144.1 (s, C-8a), 135.8 (s, C-9a), 134.2 (s, C-1′), 106.5 (d, C-2′,6′), 161.1 (s, C-3′,5′), 100.0 (d, C-4′), 55.3 (q, OMe); EIMS m/z 308 (100, M+), 307 (64), 279 (38), 278 (37), 264 (11), 249 (17), 248 (30), 233 (10), 220 (9), 217 (9), 204 (21), 191 (10), 171 (85), 154 (13), 144 (17), 130 (10), 115 (16), 102 (13), 95 (9), 77 (10).